Cas no 656818-36-9 (6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid)

• Product Name: 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid
• CAS No: 656818-36-9
• MF: C₁₆H₁₄FN₃O₂
• MW: 299.299666881561
• MDL: MFCD03450746
• CID: 3102967
• PubChem ID: 3237058
• Update Time: 2025-10-16

6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• MFCD03450746
• 6-(2-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AKOS001587123
• H24106
• HMS2460H15
• STK503963
• SR-01000144369-1
• SCHEMBL18210766
• CHEMBL1419177
• EU-0030110
• 6-[(2-fluorophenyl)methyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• MLS000046048
• CS-0331464
• 656818-36-9
• ALBB-006494
• SMR000031657
• 6-(2-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• SR-01000144369
• LS-02298
• 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid

• MDL： MFCD03450746
• Inchi： 1S/C16H14FN3O2/c1-9-12(7-11-5-3-4-6-14(11)17)10(2)20-15(19-9)13(8-18-20)16(21)22/h3-6,8H,7H2,1-2H3,(H,21,22)
• InChI Key： RZRCCDPNNDQDME-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1C(C)=NC2=C(C(=O)O)C=NN2C=1C

Computed Properties

• Exact Mass: 299.10700486Da
• Monoisotopic Mass: 299.10700486Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.5Ų

6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo-1,5-apyrimidine-3-carboxylic acid

Comprehensive Overview of 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 656818-36-9)

The compound 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 656818-36-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the pyrazolopyrimidine class, a scaffold known for its versatile biological activity. The presence of a fluorobenzyl group and a carboxylic acid moiety enhances its potential as a key intermediate in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in targeted therapy and personalized medicine. Researchers are increasingly focusing on 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid due to its unique structural features, which make it a promising candidate for modulating enzymatic pathways. Its CAS No. 656818-36-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves multi-step organic reactions, including condensation and cyclization processes. The fluorine atom in the benzyl group plays a critical role in improving the compound's metabolic stability and binding affinity, a feature highly valued in drug design. This aligns with the current trend of incorporating halogenated compounds to enhance pharmacokinetic properties.

From an application perspective, this compound is often explored for its potential in cancer research and neurodegenerative diseases. Its ability to interact with specific protein targets has made it a subject of interest in high-throughput screening campaigns. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

In the context of SEO optimization, queries such as "pyrazolopyrimidine derivatives" and "fluorobenzyl compounds in drug discovery" are commonly associated with this molecule. The compound's CAS No. 656818-36-9 is also a high-ranking keyword in academic and industrial research portals. By addressing these search trends, this article aims to provide a valuable resource for chemists and researchers seeking in-depth information on this compound.

Furthermore, the environmental and safety profile of 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is well-documented, with no significant hazards reported under standard handling conditions. This makes it a viable candidate for large-scale production and further investigation. As the pharmaceutical industry continues to prioritize sustainable chemistry, compounds like this are likely to play a pivotal role in future innovations.

In conclusion, 6-(2-Fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 656818-36-9) represents a fascinating area of study at the intersection of organic chemistry and drug development. Its structural complexity and functional versatility make it a standout molecule in contemporary research, addressing both scientific curiosity and practical applications in medicine.